Cas no 107677-63-4 (Propanedinitrile, (1-methoxypropylidene)-)

• Product Name: Propanedinitrile, (1-methoxypropylidene)-
• CAS No: 107677-63-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1184242
• PubChem ID: 13696612
• Update Time: 2025-04-20

Propanedinitrile, (1-methoxypropylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-methoxypropylidene)-
• 2-(1-Methoxy-propylidene)-malononitrile
• SCHEMBL13717510
• IRFXQUPPGVIXLY-UHFFFAOYSA-N
• J-505384
• DS-022254
• 2-(1-methoxypropylidene)malononitrile
• 107677-63-4

• Inchi： 1S/C7H8N2O/c1-3-7(10-2)6(4-8)5-9/h3H2,1-2H3
• InChI Key： IRFXQUPPGVIXLY-UHFFFAOYSA-N
• SMILES： O(C)/C(=C(\C#N)/C#N)/CC

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.8Ų